Cas no 437762-27-1 (bastadin 21)

• Product Name: bastadin 21
• CAS No: 437762-27-1
• MF: C₃₄H₂₉Br₃N₄O₈
• MW: 861.328066587448
• CID: 2053920
• Update Time: 2025-04-21

bastadin 21 Chemical and Physical Properties

Names and Identifiers

• bastadin 21
• bastadin-21

• Inchi： 1S/C34H29Br3N4O8/c35-22-11-18-2-5-28(22)48-30-16-19(1-4-27(30)42)8-10-39-34(45)26(41-47)15-21-13-24(37)32(43)31(17-21)49-29-6-3-20(12-23(29)36)14-25(40-46)33(44)38-9-7-18/h1-6,11-13,16-17,42-43,46-47H,7-10,14-15H2,(H,38,44)(H,39,45)/b40-25+,41-26+
• InChI Key： TUYUXKVFCXANLL-QHTJZBTGSA-N
• SMILES： O/N=C1/C(=O)NCCC2C=C(C(=CC=2)OC2C=C(C=CC=2O)CCNC(=O)/C(=N/O)/CC2C=C(C(=C(C=2)OC2C(=CC(=CC=2)C/1)Br)O)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• XLogP3: 4.767

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds